Methyl 2-[2-(3-nitrobenzylidene)hydrazino]-4-(2-thienyl)-1,3-thiazol-5-ylcarbamate

• Molecular Formula: C16H13N5O4S2
• Molecular Weight: 403.4 g/mol
• IUPAC Name: methyl N-[2-[(2Z)-2-[(3-nitrophenyl)methylidene]hydrazinyl]-4-thiophen-2-yl-1,3-thiazol-5-yl]carbamate
• InChI: InChI=1S/C16H13N5O4S2/c1-25-16(22)19-14-13(12-6-3-7-26-12)18-15(27-14)20-17-9-10-4-2-5-11(8-10)21(23)24/h2-9H,1H3,(H,18,20)(H,19,22)/b17-9-
• InChI Key: DUOZRJPROSTKTO-MFOYZWKCSA-N
• Isomeric SMILES: COC(=O)NC1=C(N=C(S1)N/N=C\C2=CC(=CC=C2)[N+](=O)[O-])C3=CC=CS3
• SMILES: COC(=O)NC1=C(N=C(S1)NN=CC2=CC(=CC=C2)[N+](=O)[O-])C3=CC=CS3

Description

Methyl 2-[2-(3-nitrobenzylidene)hydrazino]-4-(2-thienyl)-1,3-thiazol-5-ylcarbamate is a chemical compound that has gained significant attention in scientific research due to its unique properties and potential applications.

Mechanism of Action

The mechanism of action of Methyl 2-[2-(3-nitrobenzylidene)hydrazino]-4-(2-thienyl)-1,3-thiazol-5-ylcarbamate involves the inhibition of the enzyme topoisomerase II, which is responsible for DNA replication and transcription. By inhibiting this enzyme, Methyl 2-[2-(3-nitrobenzylidene)hydrazino]-4-(2-thienyl)-1,3-thiazol-5-ylcarbamate prevents cancer cells from dividing and proliferating, leading to their eventual death.
Biochemical and Physiological Effects:
Methyl 2-[2-(3-nitrobenzylidene)hydrazino]-4-(2-thienyl)-1,3-thiazol-5-ylcarbamate has been shown to exhibit various biochemical and physiological effects. Studies have shown that this compound can induce apoptosis in cancer cells, which is a programmed cell death mechanism that leads to the elimination of damaged or abnormal cells. Additionally, Methyl 2-[2-(3-nitrobenzylidene)hydrazino]-4-(2-thienyl)-1,3-thiazol-5-ylcarbamate has been shown to inhibit angiogenesis, which is the process of new blood vessel formation that is necessary for tumor growth and metastasis.

Advantages and Limitations for Lab Experiments

Methyl 2-[2-(3-nitrobenzylidene)hydrazino]-4-(2-thienyl)-1,3-thiazol-5-ylcarbamate has several advantages and limitations for lab experiments. One of the advantages is its high potency and selectivity against cancer cells, which makes it an attractive candidate for anti-cancer drug development. However, one of the limitations is its low water solubility, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for the research and development of Methyl 2-[2-(3-nitrobenzylidene)hydrazino]-4-(2-thienyl)-1,3-thiazol-5-ylcarbamate. One direction is the optimization of the synthesis method to improve the yield and purity of the compound. Another direction is the development of novel drug delivery systems to improve the bioavailability and water solubility of the compound. Additionally, further studies are needed to elucidate the full mechanism of action of Methyl 2-[2-(3-nitrobenzylidene)hydrazino]-4-(2-thienyl)-1,3-thiazol-5-ylcarbamate and to identify potential drug targets for its anti-cancer activity.

Synthesis Methods

Methyl 2-[2-(3-nitrobenzylidene)hydrazino]-4-(2-thienyl)-1,3-thiazol-5-ylcarbamate can be synthesized through a multi-step process involving the reaction of various chemical reagents. The synthesis method involves the reaction of 2-aminothiophenol with ethyl chloroformate, followed by the reaction of the resulting compound with 2-nitrobenzaldehyde. The final step involves the reaction of the intermediate with methylhydrazine and triethylamine to obtain Methyl 2-[2-(3-nitrobenzylidene)hydrazino]-4-(2-thienyl)-1,3-thiazol-5-ylcarbamate.

Scientific Research Applications

Methyl 2-[2-(3-nitrobenzylidene)hydrazino]-4-(2-thienyl)-1,3-thiazol-5-ylcarbamate has been extensively studied for its potential applications in various scientific research fields. One of the primary applications of this compound is in the field of medicinal chemistry, where it has been studied for its potential as an anti-cancer agent. Studies have shown that Methyl 2-[2-(3-nitrobenzylidene)hydrazino]-4-(2-thienyl)-1,3-thiazol-5-ylcarbamate exhibits potent anti-cancer activity against various cancer cell lines, including breast cancer, lung cancer, and colon cancer.